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Compound of Interest

Compound Name: N,N-Diethylbutane-1,4-diamine

Cat. No.: B044981 Get Quote

An In-Depth Technical Guide to the Material Safety of N,N-Diethylbutane-1,4-diamine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a chemical's safety profile is not merely a regulatory formality but a

cornerstone of scientific integrity and experimental success. This guide provides an in-depth

analysis of the material safety data for N,N-Diethylbutane-1,4-diamine (CAS: 27431-62-5),

moving beyond a standard Safety Data Sheet (SDS) to elucidate the causal links between its

chemical properties and the necessary safety protocols.

Section 1: Physicochemical Properties and Their
Impact on Safety
The intrinsic properties of a chemical dictate its behavior under various laboratory conditions

and are fundamental to anticipating and mitigating potential hazards. N,N-Diethylbutane-1,4-
diamine is a clear liquid primarily used as a pharmaceutical intermediate.[1] Its safety profile is

intrinsically linked to its physical and chemical characteristics.

The relatively low boiling point and the fact that it is a combustible liquid necessitate specific

storage and handling procedures.[1] Vapors are heavier than air and can spread along floors,

potentially reaching a distant ignition source. Therefore, all work should be conducted away

from open flames, sparks, or hot surfaces, and the substance should be stored in a cool, well-

ventilated area.
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Table 1: Physicochemical Data for N,N-Diethylbutane-1,4-diamine

Property Value Source

Molecular Formula C₈H₂₀N₂ [2][3]

Molecular Weight 144.26 g/mol [2][3]

CAS Number 27431-62-5 [3]

Appearance Clear Liquid [3]

Density 0.83 - 0.844 g/cm³ [1][3]

Boiling Point 72°C - 74°C @ 10 mmHg [1]

Solubility Slightly soluble in water [1][4]

Special Notes

Air and moisture sensitive.

Incompatible with oxidizing

agents.

[1]

The diamine nature of the molecule suggests it is alkaline. This basicity is the primary driver of

its corrosive properties. It can readily react with and neutralize acids and is incompatible with

strong oxidizing agents.[1] Its sensitivity to air and moisture also implies that it should be

handled under an inert atmosphere for applications where purity is critical and stored in tightly

sealed containers to prevent degradation and reaction with atmospheric components like CO₂.

Section 2: Toxicological Profile and Hazard Analysis
N,N-Diethylbutane-1,4-diamine is classified as a hazardous chemical, primarily due to its

severe corrosive effects on biological tissues. Understanding the mechanistic basis of these

hazards is crucial for appreciating the importance of personal protective equipment (PPE) and

emergency response measures.

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating chemical hazards. For N,N-Diethylbutane-1,4-diamine, the key classifications

are:
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Skin Corrosion/Irritation (Category 1B/1C): H314 - Causes severe skin burns and eye

damage.[1][2][3]

Serious Eye Damage/Eye Irritation (Category 1): H318 - Causes serious eye damage.[2]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2]

Specific target organ toxicity, single exposure (Category 3): H335 - May cause respiratory

irritation.[1][2]

The corrosive nature (H314) is the most significant hazard. As an amine, the compound is

alkaline and can cause rapid destruction of skin and mucous membranes through

saponification of fats and extraction of tissue proteins. This leads to deep, painful, and slow-

healing chemical burns. The "Danger" signal word on its labeling underscores the severity of

this risk.[3]

Routes of Exposure and Physiological Effects
A logical workflow for assessing risk involves considering all potential routes of exposure and

their consequences.

Routes of Exposure

Physiological Effects

Inhalation

Respiratory Tract Irritation
(H335)

Vapors irritate
mucous membranes

Skin/Eye Contact

Severe Chemical Burns
(H314)

Alkaline nature destroys tissue

Serious Eye Damage
(H318)

Corrosive action on cornea

Ingestion

Harmful if Swallowed
(H302)

Causes burns to GI tract,
 danger of perforation
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Caption: Relationship between exposure routes and health effects.
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Inhalation: Vapors or mists can cause respiratory irritation.[1][2] While the vapor pressure is

not extremely high, working outside of a fume hood or in a poorly ventilated area increases

this risk.

Skin and Eye Contact: This is the most critical route of exposure. Direct contact causes

severe burns. In the eyes, this can lead to permanent damage or blindness.[5] The speed of

tissue destruction necessitates immediate and prolonged irrigation.

Ingestion: If swallowed, the chemical will cause severe burns to the mouth, throat, and

stomach, with a significant risk of perforation.[6] Vomiting should not be induced as it can

cause re-exposure and further damage to the esophagus.

Section 3: Proactive Risk Mitigation and Safe
Handling
A proactive safety culture is built on a hierarchy of controls designed to minimize exposure.

This framework prioritizes the most effective measures first.
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous amine)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risks.

Standard Operating Procedure (SOP) for Handling N,N-
Diethylbutane-1,4-diamine
This protocol is designed as a self-validating system, where each step confirms the safety of

the next.

1. Preparation and Pre-Handling Checks:

Step 1.1: Confirm that a chemical fume hood is available and functioning correctly (check
airflow monitor). Causality: Engineering controls are the primary barrier to prevent inhalation
of vapors.
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Step 1.2: Ensure an eyewash station and safety shower are unobstructed and have been
recently tested. Causality: Immediate access to emergency decontamination is critical to
minimizing injury from corrosive exposure.
Step 1.3: Assemble all required PPE:
Chemical splash goggles (not safety glasses).
Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or nitrile, check manufacturer's
compatibility chart).
A flame-retardant lab coat, fully buttoned.
Closed-toe shoes.
Causality: PPE is the last line of defense. The corrosive nature of the chemical requires a full
barrier against skin and eye contact.
Step 1.4: Prepare a designated waste container for contaminated materials.

2. Chemical Dispensing and Handling:

Step 2.1: Conduct all manipulations of the chemical inside the certified chemical fume hood.
Step 2.2: Secure the source container before opening. Use a bottle carrier for transport.
Step 2.3: Dispense the liquid slowly and carefully to avoid splashing. Use a pipette or
graduated cylinder.
Step 2.4: Tightly close the container immediately after use to prevent absorption of
moisture/CO₂ and the escape of vapors.[1]

3. Post-Handling and Cleanup:

Step 3.1: Decontaminate any non-disposable equipment that came into contact with the
chemical.
Step 3.2: Dispose of contaminated gloves, pipette tips, and wipes in the designated
hazardous waste container.
Step 3.3: Wash hands and forearms thoroughly with soap and water after removing gloves.
[3]

Section 4: Emergency Response Protocols
Rapid and correct response to an exposure or spill is paramount.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Do not attempt to neutralize the chemical. Seek immediate medical
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attention from an ophthalmologist. Causality: Prolonged irrigation is essential to wash away

the chemical and reduce the extent of corneal damage.

Skin Contact: Immediately remove all contaminated clothing while flushing the affected area

with water for at least 15 minutes. Seek immediate medical attention. Causality: Removing

contaminated clothing prevents continued contact and further tissue damage.

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration (avoiding mouth-to-mouth if the substance was ingested) and seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Have the victim rinse their mouth and drink one or two

glasses of water. Seek immediate medical attention. Causality: Inducing vomiting risks re-

exposing the esophagus to the corrosive agent and potential perforation.[6]

Spill Response Workflow
This workflow ensures a spill is managed safely and effectively.

Evacuate: Immediately alert others and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Don appropriate PPE, including respiratory protection if the spill is large or

ventilation is poor.

Contain: Cover the spill with an inert absorbent material like vermiculite, dry sand, or a

chemical absorbent pad. Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste

container.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all waste according to institutional and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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